![molecular formula C12H9ClF3N3O2S B2928288 N-[4-chloro-3-(trifluoromethyl)phenyl]-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide CAS No. 458527-35-0](/img/structure/B2928288.png)
N-[4-chloro-3-(trifluoromethyl)phenyl]-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide
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Description
N-[4-chloro-3-(trifluoromethyl)phenyl]-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide is a useful research compound. Its molecular formula is C12H9ClF3N3O2S and its molecular weight is 351.73. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antifungal Applications
Research indicates that thiazolidinone derivatives, including compounds structurally related to N-[4-chloro-3-(trifluoromethyl)phenyl]-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide, exhibit significant antibacterial and antifungal activities. These compounds have been synthesized and evaluated against various strains of bacteria and fungi, demonstrating moderate to good activity. This suggests their potential as a basis for developing new antimicrobial agents (Desai et al., 2008; Baviskar et al., 2013).
Anticancer Activity
The structural motif of thiazolidinone, present in this compound, has been explored for its anticancer properties. Compounds with this core structure have been synthesized and tested against various cancer cell lines. The results highlight the potential of these derivatives as anticancer agents, offering a promising avenue for the development of new therapeutic strategies against cancer (Kaminskyy et al., 2009).
Synthesis and Chemical Properties
The synthesis and characterization of compounds related to this compound reveal insights into their chemical properties, including their structural configuration and potential for forming various intermolecular interactions. These studies contribute to a deeper understanding of the compound's reactivity and potential for modification to enhance its biological activities (Boechat et al., 2011).
Properties
IUPAC Name |
2-(2-amino-4-oxo-1,3-thiazol-5-yl)-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClF3N3O2S/c13-7-2-1-5(3-6(7)12(14,15)16)18-9(20)4-8-10(21)19-11(17)22-8/h1-3,8H,4H2,(H,18,20)(H2,17,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOEXGWBQVAIPIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NC(=O)CC2C(=O)N=C(S2)N)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClF3N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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